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Compound of Interest

Compound Name: Hex-4-yn-2-ol
CAS No.: 19780-83-7
Cat. No.: B026848

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and reactivity of Hex-4-yn-2-ol (CAS Number: 19780-83-7). This
document is intended to serve as a detailed resource for professionals in research and
development.

Physicochemical and Spectroscopic Data

Hex-4-yn-2-ol is a secondary alcohol containing an internal alkyne functional group. Its
chemical structure and key properties are summarized below.

Table 1: Physicochemical Properties of Hex-4-yn-2-ol
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Property Value Source
CAS Number 19780-83-7 [11[2]
Molecular Formula CeH100 [1][2]
Molecular Weight 98.14 g/mol [11[2]
IUPAC Name Hex-4-yn-2-ol [1]
Melting Point -34°C (estimate) [2]
Boiling Point 153.68°C (rough estimate) [2]
Density 0.8339 g/cm? (estimate) [2]

Refractive Index

1.4325 (estimate)

[2]

pKa

14.45 + 0.20 (Predicted)

[2]

Table 2: Spectroscopic Data Summary

Spectroscopy Type

Key Features

1H NMR

Presence of signals corresponding to the
hydroxyl proton, the methine proton adjacent to
the hydroxyl group, the methylene protons, and

the two methyl groups.

13C NMR

Signals for the six distinct carbon atoms,
including two in the alkyne group, the carbon
bearing the hydroxyl group, and the three other

aliphatic carbons.[3]

IR Spectroscopy

A broad absorption band for the O-H stretch
(around 3300-3400 cm™1), C-H stretching bands
(around 2850-3000 cm~—1), and a weak C=C
stretching band for the internal alkyne (around
2200-2260 cm~1).[4]

Mass Spectrometry

The molecular ion peak (M*) would be observed
at m/z = 98.14.
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Synthesis of Hex-4-yn-2-ol

A common and effective method for the synthesis of Hex-4-yn-2-ol is the Grignard reaction.
This involves the nucleophilic addition of an organomagnesium halide to an aldehyde. A
plausible retrosynthetic analysis is shown below, which informs the synthetic strategy.

Propionaldehyde

e
C-C Disconnection Hex-4-yn-2-ol
Propyne Anion

Retrosynthetic Analysis of Hex-4-yn-2-ol

Click to download full resolution via product page

Caption: Retrosynthetic analysis of Hex-4-yn-2-ol.

Following this analysis, a practical synthesis involves the reaction of ethylmagnesium bromide
with but-2-ynal. An alternative, and often more practical approach, is the reaction of a propynyl
Grignard reagent with propionaldehyde.

Experimental Protocol: Synthesis via Grignard Reaction

This protocol describes the synthesis of Hex-4-yn-2-ol from 1-bromopropane and propyne,
which are used to generate the necessary Grignard reagent and the subsequent coupling
partner.

Materials:

e Magnesium turnings

e 1-Bromopropane

e Propyne (condensed)
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Propionaldehyde
Anhydrous diethyl ether
Saturated aqueous ammonium chloride (NH4Cl) solution

Anhydrous sodium sulfate (Naz2S0a)

Procedure:

Preparation of Ethylmagnesium Bromide: All glassware must be oven-dried and assembled
under a dry nitrogen or argon atmosphere. Magnesium turnings are placed in a round-
bottom flask equipped with a reflux condenser and a dropping funnel. A small amount of 1-
bromopropane dissolved in anhydrous diethyl ether is added to initiate the reaction. Once
initiated, the remaining 1-bromopropane solution is added dropwise to maintain a gentle
reflux. After the addition is complete, the mixture is refluxed for an additional 30 minutes.

Formation of Propynyl Grignard Reagent: The solution of ethylmagnesium bromide is cooled
in an ice bath. Propyne gas is bubbled through the solution, or a solution of condensed
propyne in anhydrous ether is added slowly. The reaction is allowed to stir for 1 hour.

Grignard Reaction: A solution of propionaldehyde in anhydrous diethyl ether is added
dropwise to the stirred propynyl Grignard reagent at 0°C. The reaction temperature should
be maintained below 10°C. After the addition is complete, the mixture is allowed to warm to

room temperature and stirred for 2 hours.

Work-up and Purification: The reaction is quenched by the slow addition of a saturated
aqueous NHa4Cl solution. The organic layer is separated, and the aqueous layer is extracted
with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous
Naz=SO0s, filtered, and the solvent is removed by rotary evaporation. The crude product is
then purified by fractional distillation under reduced pressure to yield pure Hex-4-yn-2-ol.
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Start: Dry Glassware
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End: Pure Hex-4-yn-2-ol

Synthesis Workflow for Hex-4-yn-2-ol

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Hex-4-yn-2-ol.

Key Reactions of Hex-4-yn-2-ol
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Hex-4-yn-2-ol can undergo reactions typical of secondary alcohols and internal alkynes. These
include oxidation of the alcohol, and addition reactions across the alkyne.

Oxidation to Hex-4-yn-2-one

The secondary alcohol can be oxidized to the corresponding ketone, Hex-4-yn-2-one, using a
variety of oxidizing agents such as pyridinium chlorochromate (PCC) or a Swern oxidation.

Experimental Protocol: Oxidation with PCC

Materials:

Hex-4-yn-2-ol

Pyridinium chlorochromate (PCC)

Anhydrous dichloromethane (DCM)

Silica gel

Procedure:

e A solution of Hex-4-yn-2-ol in anhydrous DCM is added to a stirred suspension of PCC in
anhydrous DCM at room temperature.

e The reaction mixture is stirred for 2-3 hours, and the progress is monitored by thin-layer
chromatography (TLC).

» Upon completion, the mixture is diluted with diethyl ether and filtered through a pad of silica
gel to remove the chromium salts.

e The filtrate is concentrated under reduced pressure, and the resulting crude product is
purified by column chromatography to yield Hex-4-yn-2-one.

Reduction of the Alkyne

The alkyne can be selectively reduced to either a cis-alkene using Lindlar's catalyst or a trans-
alkene using a dissolving metal reduction (e.g., Na in liquid NHs). Complete reduction to the
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alkane can be achieved through catalytic hydrogenation with a catalyst such as palladium on
carbon (Pd/C).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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